Cas no 137444-58-7 (2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (E)-)

• Product Name: 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (E)-
• CAS No: 137444-58-7
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 1245149
• PubChem ID: 5924870
• Update Time: 2025-04-20

2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (E)-
• 137444-58-7
• CHEMBL2299162
• SCHEMBL1820821
• (E)-1-(furan-2-yl)-3-(4-methoxyphenyl)prop-2-en-1-one
• (2E)-1-(furan-2-yl)-3-(4-methoxyphenyl)prop-2-en-1-one
• STK864755
• 19430-55-8
• MFCD00020932
• AKOS001630318
• SR-01000443127-1
• (2E)-1-(2-furyl)-3-(4-methoxyphenyl)-2-propen-1-one
• 1-(furan-2-yl)-3-(4-methoxyphenyl)prop-2-en-1-one
• SR-01000443127
• CS-0357944

• Inchi： 1S/C14H12O3/c1-16-12-7-4-11(5-8-12)6-9-13(15)14-3-2-10-17-14/h2-10H,1H3/b9-6+
• InChI Key： QZZMZWWBSNSOIY-RMKNXTFCSA-N
• SMILES： O1C=CC=C1C(/C=C/C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 228.078644241g/mol
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.4Ų